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Compound of Interest

Compound Name: 4-(2-Aminoethyl)thiomorpholine

Cat. No.: B112743

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-(2-Aminoethyl)thiomorpholine (CAS: 53515-36-9). The
information herein is compiled to ensure the safety of researchers, scientists, and drug
development professionals in a laboratory setting.

Chemical Identifier:

e Name: 4-(2-Aminoethyl)thiomorpholine
e Synonyms: 2-Thiomorpholinoethanamine
e CAS Number: 53515-36-9[1][2]

Hazard Identification and Classification

4-(2-Aminoethyl)thiomorpholine is a hazardous chemical that requires careful handling. The
primary hazards are summarized below.

GHS Hazard Statements:
e H302: Harmful if swallowed[3]
o H314: Causes severe skin burns and eye damage[4]

o H315: Causes skin irritation[3]
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e H317: May cause an allergic skin reaction[4]

e H319: Causes serious eye irritation[3]

o H335: May cause respiratory irritation[3]

Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapours/spray[5][6]

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection[4][5][6]
e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting[5]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water[7]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing[7]
[81°]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing[4][7][9][10]

e P310: Immediately call a POISON CENTER or doctor/physician[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-(2-Aminoethyl)thiomorpholine is
provided in the table below for easy reference.
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Property

Value

Molecular Formula

C6H14N2S[2]

Molecular Weight 146.3 g/mol [2]

Appearance White to light yellow crystalline powder[11]
Boiling Point 243°C at 760 mmHg[12]

Flash Point 100.8°C[12]

Melting Point 89 - 93 °C[11]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure when handling 4-(2-

Aminoethyl)thiomorpholine.

PPE Category

Specification

Eye and Face Protection

Chemical splash goggles meeting ANSI Z.87.1
standards are required. A face shield should be
worn over safety glasses, especially when there
is a risk of splashing.[13]

Hand Protection

Chemical-resistant gloves (e.qg., nitrile,
neoprene) are mandatory. Inspect gloves for

integrity before each use.[12]

Skin and Body Protection

A lab coat, fully buttoned, is required. For larger
quantities or in case of a spill, an impervious suit

may be necessary.[13] Wear closed-toe shoes.

Respiratory Protection

All handling of this compound must be
conducted in a certified chemical fume hood.[12]
If there is a risk of overexposure, an approved

respirator should be worn.[5]

Experimental Protocols
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The following protocols provide step-by-step guidance for handling, spill cleanup, and disposal.

Handling and Storage Protocol

Preparation: Designate a specific area within a certified chemical fume hood for handling this
compound. Ensure the work surface is clean before and after use. Have a spill kit readily
accessible.[13]

Weighing and Transfer:

o If weighing a solid, use a tared container inside the fume hood to prevent contamination of
the balance.

o Ifitis a liquid, transfer it using a calibrated pipette or syringe.
During Reaction:
o Be aware of potential exothermic reactions and use an ice bath for cooling as needed.

o Avoid incompatibilities: Keep away from strong oxidizing agents, acids, acid anhydrides,
and acid chlorides.[8][12]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[4] Store
locked up.[6][8]

Hygiene: Wash hands thoroughly after handling.[12] Do not eat, drink, or smoke in the
laboratory.[6][8]

Spill Cleanup Protocol

Immediate Actions: Evacuate the area and ensure adequate ventilation.[4] Remove all
sources of ignition.[6]

Personal Protection: Wear the appropriate PPE as outlined in Section 3, including respiratory
protection.[4]

Containment and Cleanup:
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o For liquid spills, cover with an inert absorbent material such as sand or vermiculite.[12]
o For solid spills, carefully sweep up the material to avoid generating dust.[4]

o Collect the absorbed or swept material and place it into a dedicated, labeled hazardous
waste container.[4][6][12]

» Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing
with soap and water.

» Reporting: Report the spill to the appropriate safety personnel.

Waste Disposal Plan

» Waste Segregation: All waste contaminated with 4-(2-Aminoethyl)thiomorpholine,
including gloves, pipette tips, and paper towels, must be collected in a dedicated, labeled
hazardous waste container.[13]

» Liquid Waste: Collect all liquid waste containing this compound in a sealed, properly labeled
container. Do not mix with other waste streams unless compatibility is confirmed.[13]

» Disposal: Dispose of all waste through a licensed professional waste disposal service in
accordance with local, state, and federal regulations.[4] Do not allow the material to enter
drains or water courses.[12]

First Aid Measures

Immediate medical attention is required for any exposure.

« If Inhaled: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical attention.[12]

e In Case of Skin Contact: Immediately flush skin with copious amounts of water for at least 15
minutes while removing contaminated clothing and shoes. Seek immediate medical
attention.[12]

e In Case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, separating the eyelids with fingers. Seek immediate medical attention.[12]
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« |If Swallowed: Wash out mouth with copious amounts of water for at least 15 minutes. Do not
induce vomiting. Seek immediate medical attention.[12]

Handling Workflow Diagram

The following diagram illustrates the standard workflow for handling 4-(2-
Aminoethyl)thiomorpholine in a laboratory setting.
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Workflow for Handling 4-(2-Aminoethyl)thiomorpholine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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